Cas no 1597254-10-8 (N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine)

• Product Name: N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine
• CAS No: 1597254-10-8
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5048769
• Update Time: 2025-10-29

N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{[2-(1-methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine
• N-((2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl)methyl)cyclopropanamine
• N-[[2-(2-methylpyrazol-3-yl)cyclopropyl]methyl]cyclopropanamine
• N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine

• Inchi： 1S/C11H17N3/c1-14-11(4-5-13-14)10-6-8(10)7-12-9-2-3-9/h4-5,8-10,12H,2-3,6-7H2,1H3
• InChI Key： JVGRTAZUTMNBPL-UHFFFAOYSA-N
• SMILES： N(C1CC1)CC1CC1C1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8

Additional information on N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine

N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine: A Comprehensive Overview

CAS No. 1597254-10-8 refers to the compound known as N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine, a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a cyclopropane ring and a pyrazole moiety, which contributes to its intriguing chemical properties and reactivity.

The molecular structure of N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine consists of a cyclopropane ring fused with a pyrazole group, which is further substituted with a methyl group. The presence of the pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, imparts unique electronic properties to the molecule. This structure makes it an interesting candidate for various synthetic transformations and applications in drug discovery.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The cyclopropane ring, known for its high strain energy, has been shown to enhance the pharmacokinetic properties of drugs, making this compound a valuable asset in drug design.

In terms of synthesis, N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine can be prepared through a variety of methods, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic substitution techniques. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high yields and purity.

The compound has also been studied for its potential applications in materials science. Its rigid structure and unique electronic properties make it a promising candidate for use in organic electronics and advanced materials. Recent research has focused on its ability to act as a precursor for the synthesis of novel polymers and nanoparticles with tailored properties.

From an environmental standpoint, the synthesis and application of CAS No. 1597254-10-8 have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, ensuring that the compound is synthesized in an environmentally friendly manner while maintaining high efficiency.

In conclusion, N-{[2-(1-Methyl-1H-pyrazol-5-yl)cyclopropyl]methyl}cyclopropanamine (CAS No. 1597254-10-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in both academic research and industrial development.